Cas no 2616562-74-2 (Fmoc-L-Asn(EDA-N3)-OH)

• Product Name: Fmoc-L-Asn(EDA-N3)-OH
• CAS No: 2616562-74-2
• MF: C₂₁H₂₁N₅O₅
• MW: 423.421944379807
• CID: 6780896
• PubChem ID: 164512767
• Update Time: 2025-10-25

Fmoc-L-Asn(EDA-N3)-OH Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-azidoethylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxobutanoic acid
• HY-151829
• CS-0620076
• Fmoc-L-Asn(EDA-N3)-OH
• 2616562-74-2

• Inchi： 1S/C21H21N5O5/c22-26-24-10-9-23-19(27)11-18(20(28)29)25-21(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,23,27)(H,25,30)(H,28,29)/t18-/m0/s1
• InChI Key： MIDFHGCIXOHKEE-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(NCCN=[N+]=[N-])=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 423.15426879g/mol
• Monoisotopic Mass: 423.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 119Ų

Additional information on Fmoc-L-Asn(EDA-N3)-OH

Professional Introduction to Fmoc-L-Asn(EDA-N3)-OH (CAS No. 2616562-74-2)

Fmoc-L-Asn(EDA-N3)-OH is a specialized compound widely utilized in the field of peptide synthesis and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2616562-74-2, plays a crucial role in the development of advanced biomolecules and therapeutic agents. The unique structure of Fmoc-L-Asn(EDA-N3)-OH incorporates an Fmoc (fluorenylmethyloxycarbonyl) group, an amino group protected with an EDA (ethylenediamine) moiety, and an N-terminal carboxyl group terminated with a hydroxyl (-OH) group. These features make it an invaluable building block for constructing complex peptides with high precision and efficiency.

The significance of Fmoc-L-Asn(EDA-N3)-OH in modern synthetic chemistry cannot be overstated. Peptide synthesis has seen remarkable advancements due to the availability of high-quality protecting groups and amino acid derivatives like this one. The Fmoc group is particularly notable for its ability to facilitate selective protection and deprotection during peptide coupling reactions, ensuring minimal side reactions and high yields. This makes Fmoc-L-Asn(EDA-N3)-OH an essential component in solid-phase peptide synthesis (SPPS), a widely adopted method for constructing peptides ranging from small neuropeptides to large protein fragments.

In recent years, the demand for sophisticated peptide-based therapeutics has surged, driven by their potential in targeting specific biological pathways with high selectivity. Compounds like Fmoc-L-Asn(EDA-N3)-OH are at the forefront of this innovation, enabling researchers to design and synthesize novel peptides that exhibit enhanced pharmacological properties. For instance, studies have demonstrated the use of such derivatives in developing peptidomimetics, which mimic the structure and function of natural peptides while offering improved stability and bioavailability.

The EDA-N3 protection on the amino group of Fmoc-L-Asn(EDA-N3)-OH is particularly noteworthy, as it provides a robust framework for handling sensitive amino acid residues during synthesis. This protection strategy is especially useful in cases where the presence of other functional groups might interfere with the coupling process. The hydroxyl termination at the C-terminal further enhances the versatility of this compound, allowing for subsequent modifications or linkages that are critical in drug development.

Recent research has highlighted the role of advanced peptide conjugates in immunotherapy and targeted drug delivery systems. Fmoc-L-Asn(EDA-N3)-OH, with its well-defined structure, serves as a cornerstone in these applications. For example, researchers have utilized derivatives of this compound to create peptidic ligands that specifically bind to target receptors on cancer cells, facilitating precise drug delivery. Such innovations underscore the importance of having high-quality intermediates like Fmoc-L-Asn(EDA-N3)-OH in pushing the boundaries of peptide-based therapies.

The chemical properties of Fmoc-L-Asn(EDA-N3)-OH also make it a valuable tool in structural biology and enzyme kinetics studies. By incorporating this compound into synthetic peptides, scientists can investigate the interactions between peptides and their biological targets with greater accuracy. This has led to significant insights into protein-protein interactions, enzyme mechanisms, and disease pathways, contributing to the development of more effective treatments.

In conclusion, Fmoc-L-Asn(EDA-N3)-OH (CAS No. 2616562-74-2) represents a critical advancement in peptide synthesis technology. Its unique structural features and versatile applications make it indispensable in both academic research and industrial pharmaceutical development. As synthetic methodologies continue to evolve, compounds like this will remain pivotal in shaping the future of biomolecular science and drug discovery.